Cas no 5409-87-0 (Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI))

• Product Name: Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI)
• CAS No: 5409-87-0
• MF: C₁₄H₁₂Cl₂S₂
• MW: 315.281079292297
• CID: 384813
• PubChem ID: 224204
• Update Time: 2025-04-19

Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI)
• 1-chloro-4-[2-(4-chlorophenyl)sulfanylethylsulfanyl]benzene
• 1,2-bis-(4-chloro-phenylsulfanyl)-ethane
• 1,2-bis(4-chlorophenylthio)ethane
• 1,2-Bis-(4-chlor-phenylmercapto)-aethan
• 1-chloro-4-({2-[(4-chlorophenyl)thio]ethyl}thio)benzene
• AC1L5D4J
• AC1Q3RJD
• AR-1C2369
• CTK4J9558
• NSC12540
• SureCN9808062
• 1,1'-(Ethane-1,2-diyldisulfanediyl)bis(4-chlorobenzene)
• DTXSID40279379
• SCHEMBL9808062
• 5409-87-0
• 1,2-di(4-chlorophenylthio)ethane
• NSC-12540

• Inchi： 1S/C14H12Cl2S2/c15-11-1-5-13(6-2-11)17-9-10-18-14-7-3-12(16)4-8-14/h1-8H,9-10H2
• InChI Key： QCCIQLSVFMEUDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCSC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 313.97596
• Monoisotopic Mass: 313.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.662
• PSA: 0